3-Hydroxy-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-5-carboxylic acid

Specification

• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol
• IUPAC Name: 3-oxo-1,2,4,5,6,7-hexahydropyrazolo[3,4-c]pyridine-5-carboxylic acid
• Standard InChI: InChI=1S/C7H9N3O3/c11-6-3-1-4(7(12)13)8-2-5(3)9-10-6/h4,8H,1-2H2,(H,12,13)(H2,9,10,11)
• Standard InChI Key: NMTQMJQKIAALGN-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=C1C(=O)NN2)C(=O)O

Introduction

3-Hydroxy-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-5-carboxylic acid is a complex organic compound with a specific molecular structure. It belongs to the pyrazolo[3,4-c]pyridine family, which is known for its diverse biological activities and potential applications in pharmaceutical research. This compound is identified by its CAS number, 1258637-47-6, and has several synonyms that reflect its chemical structure and properties.

Molecular Formula and Weight

• Molecular Formula: C₇H₉N₃O₃

• Molecular Weight: 183.16 g/mol.

Synonyms and Related Compounds

The compound is also known as 3-Hydroxy-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine-5-carboxylic acid, among other names. Its hydrochloride form, 3-Hydroxy-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine-5-carboxylic acid hydrochloride, has a CAS number of 1313739-01-3 and a molecular formula of C₇H₁₀ClN₃O₃.

Suppliers and Availability

This compound is available from several suppliers, including Hangzhou MolCore BioPharmatech Co., Ltd., Nanjing Chemlin Chemical Co., Ltd., and Shanghai AQBioPharma Co., Ltd., all based in China. The hydrochloride form is also supplied by companies like Matrix Scientific.

Biological Activities

While specific biological activities of 3-Hydroxy-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-5-carboxylic acid are not widely documented, compounds within the pyrazolo[3,4-c]pyridine class are often studied for their potential in drug development due to their diverse pharmacological properties.

Chemical Synthesis

The synthesis of such compounds typically involves multi-step reactions that form the pyrazolo[3,4-c]pyridine ring system. These processes often require careful control of reaction conditions to achieve the desired product with high purity.

Data Tables